![molecular formula C21H19NO5 B2685823 2-((2-methoxyethyl)amino)-3-(3-methoxyphenyl)-4H-furo[3,2-c]chromen-4-one CAS No. 938025-38-8](/img/structure/B2685823.png)
2-((2-methoxyethyl)amino)-3-(3-methoxyphenyl)-4H-furo[3,2-c]chromen-4-one
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Description
2-((2-methoxyethyl)amino)-3-(3-methoxyphenyl)-4H-furo[3,2-c]chromen-4-one is a useful research compound. Its molecular formula is C21H19NO5 and its molecular weight is 365.385. The purity is usually 95%.
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Scientific Research Applications
Structural Analysis and Synthesis Approaches
Studies on compounds with structural similarities to 2-((2-methoxyethyl)amino)-3-(3-methoxyphenyl)-4H-furo[3,2-c]chromen-4-one often involve detailed structural analysis and synthesis methods. For example, the crystal structure of related compounds reveals insights into their molecular configuration, stabilizing interactions, and potential for chemical modifications. These structural analyses provide a foundation for exploring synthetic pathways and understanding the compound's reactivity and stability characteristics (Wang et al., 2005).
Biomedical Applications
Several studies have highlighted the antimicrobial and antifungal activities of chromen derivatives, underscoring their potential as therapeutic agents. For instance, research into similar chromen compounds has demonstrated significant antimicrobial properties, suggesting a promising avenue for developing new antimicrobial agents. These findings are crucial for advancing the search for new, effective treatments against resistant microbial strains (Okasha et al., 2022).
Material Science and Catalysis
The synthesis and characterization of novel compounds based on the chromen skeleton also extend to applications in material science and catalysis. For example, the development of polystyrene-supported catalysts using chromen derivatives for Michael addition reactions illustrates the compound's versatility in synthetic organic chemistry. Such applications underscore the importance of chromen derivatives in designing more efficient and environmentally friendly catalytic processes (Alonzi et al., 2014).
Anticancer Research
The cytotoxic activities of chromen derivatives against various cancer cell lines highlight their potential as anticancer agents. Research in this area focuses on the design, synthesis, and evaluation of chromen analogs for their ability to inhibit tumor growth and metastasis. These studies are pivotal in the ongoing search for new cancer therapies, providing insights into the mechanisms of action and therapeutic potential of these compounds (Dong et al., 2010).
Properties
IUPAC Name |
2-(2-methoxyethylamino)-3-(3-methoxyphenyl)furo[3,2-c]chromen-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19NO5/c1-24-11-10-22-20-17(13-6-5-7-14(12-13)25-2)18-19(27-20)15-8-3-4-9-16(15)26-21(18)23/h3-9,12,22H,10-11H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QLFNFIXVYCRUBP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCNC1=C(C2=C(O1)C3=CC=CC=C3OC2=O)C4=CC(=CC=C4)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19NO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
365.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.